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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZM226600 is a potent opener of the Kir6 (KATP) channel, a critical component in coupling

cellular metabolism to membrane potential.[1][2] Understanding the localization, trafficking, and

target engagement of ZM226600 is crucial for elucidating its mechanism of action and for the

development of novel therapeutics targeting the KATP channel. These application notes

provide detailed protocols for the fluorescent labeling, radiolabeling, and biotinylation of

ZM226600 to facilitate such studies.

Chemical Properties of ZM226600

Property Value

Chemical Name
N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-

hydroxy-2-methylpropanamide

Molecular Formula C₁₆H₁₄F₃NO₄S

Molecular Weight 373.35 g/mol [1][2]

Solubility Soluble to 100 mM in DMSO[1]

Purity ≥98%[2]
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Biological Target: The KATP Channel
The ATP-sensitive potassium (KATP) channel is a hetero-octameric complex composed of four

pore-forming inward rectifier potassium (Kir6.x) channel subunits and four regulatory

sulfonylurea receptor (SUR) subunits. These channels are crucial in various physiological

processes by linking the cell's energetic state to its electrical activity. Intracellular ATP inhibits

channel activity by binding to the Kir6.x subunits, while Mg-ADP stimulates channel opening via

the SUR subunits. The dynamic interplay between ATP and ADP levels dictates the open

probability of the KATP channel.

Signaling Pathway of KATP Channel Activation
The following diagram illustrates the general mechanism of KATP channel regulation by

intracellular nucleotides and the proposed site of action for ZM226600 as a channel opener.
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ZM226600 Solution

Reaction Mixture

Amine-Reactive Dye Solution Add Base (TEA/DIPEA)

Incubate (RT, 2-4h)

Monitor (TLC/HPLC)

Purify (HPLC)

Characterize (MS, UV-Vis)

Fluorescent ZM226600
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Radiolabeled Precursor
(e.g., [14C]-aniline)

Multi-step Synthesis of
[14C]-4-aminophenyl phenyl sulfone

Amide Coupling

3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid

Purify (HPLC)

Analyze (Radio-HPLC, LSC)

[14C]-ZM226600
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ZM226600 Solution

Reaction Mixture

Biotinylation Reagent Solution Add Base (DIPEA)

Incubate (RT, 2-4h)

Purify (Desalting/HPLC)

Confirm Biotinylation (HABA/MS)

Biotinylated ZM226600

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Labeling
ZM226600]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588317#techniques-for-labeling-zm226600]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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